Cas no 312581-25-2 (3-(1-aMinoethyl)aniline HCl)

• Product Name: 3-(1-aMinoethyl)aniline HCl
• CAS No: 312581-25-2
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD31706586
• CID: 5175448
• Update Time: 2025-05-20

3-(1-aMinoethyl)aniline HCl Chemical and Physical Properties

Names and Identifiers

• 3-(1-aMinoethyl)aniline HCl
• 3-(1-aminoethyl)aniline hydrochloride
• (S)-3-Amino-α-methylbenzylamine hydrochloride
• 3-(1-AMINOETHYL)ANILINE DIHYDROCHLORIDE

• MDL： MFCD31706586
• Inchi： 1S/C8H12N2.ClH/c1-6(9)7-3-2-4-8(10)5-7;/h2-6H,9-10H2,1H3;1H
• InChI Key： GLWBUAHIPLTXIQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N)C=1)(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(1-aMinoethyl)aniline HCl

Introduction to 3-(1-aminoethyl)aniline HCl (CAS No. 312581-25-2)

3-(1-aminoethyl)aniline HCl, identified by its Chemical Abstracts Service (CAS) number 312581-25-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a unique structural framework that combines aniline and aminoethyl groups, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both aromatic and aliphatic functionalities makes it a valuable intermediate in synthesizing complex molecules, particularly in the design of novel therapeutic agents.

The chemical structure of 3-(1-aminoethyl)aniline HCl consists of a benzene ring substituted with an aminoethyl side chain, which is further protonated to form the hydrochloride salt. This salt form enhances the solubility and stability of the compound, making it more suitable for various biochemical and pharmacological studies. The compound’s dual functionality—aromatic and basic—allows for interactions with multiple biological targets, including enzymes and receptors, which is pivotal in drug design.

In recent years, 3-(1-aminoethyl)aniline HCl has been extensively studied for its potential role in developing new pharmaceuticals. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical and clinical trials. The compound’s ability to serve as a scaffold for further derivatization has made it a favorite among medicinal chemists seeking to modulate biological pathways effectively.

One of the most compelling aspects of 3-(1-aminoethyl)aniline HCl is its involvement in the synthesis of small-molecule inhibitors targeting various diseases. For instance, researchers have explored its utility in creating compounds that interact with protein kinases, which are often implicated in cancer and inflammatory disorders. The amine group and the aromatic ring provide multiple sites for chemical modification, enabling the design of highly specific inhibitors with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the significance of 3-(1-aminoethyl)aniline HCl. Molecular docking studies have demonstrated its potential binding affinity to several therapeutic targets, including those involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to penetrate the blood-brain barrier has also been a subject of interest, suggesting its potential as a neuroactive agent.

The pharmaceutical industry has taken note of these findings, leading to increased investment in exploring 3-(1-aminoethyl)aniline HCl as a lead compound or intermediate. Several academic and industrial research groups have reported novel derivatives with enhanced biological activity, further validating its importance in drug discovery. These derivatives often exhibit improved selectivity and reduced toxicity compared to their parent compound.

Moreover, the environmental impact of using 3-(1-aminoethyl)aniline HCl has been carefully evaluated. Studies indicate that it can be synthesized through sustainable methods, minimizing waste and energy consumption. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, ensuring that compounds like 3-(1-aminoethyl)aniline HCl are produced responsibly.

Future research directions for 3-(1-aminoethyl)aniline HCl include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic approaches that could enhance treatment efficacy while reducing side effects. Additionally, investigating its potential as an adjuvant in vaccine formulations is another area of active interest.

In conclusion, 3-(1-aminoethyl)aniline HCl (CAS No. 312581-25-2) stands out as a versatile and promising compound in pharmaceutical chemistry. Its unique structure, combined with its broad range of applications, makes it a cornerstone in the development of novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in addressing some of the most pressing medical challenges of our time.